Fluorescent Brightener 191

Specification

• CAS No.: 12270-53-0
• Molecular Formula: C30H20N6Na2O6S2
• Molecular Weight: 670.63

Introduction

Chemical Identification and Structure

Fluorescent Brightener 191 (FB-191) is a disodium salt compound with specific chemical identifiers that distinguish it from other fluorescent brighteners. The key identification parameters are presented in Table 1.

Table 1: Chemical Identification Parameters of Fluorescent Brightener 191

Parameter	Value
CAS Number	12270-53-0
Molecular Formula	C₃₀H₂₀N₆Na₂O₆S₂
Molecular Weight	670.63 g/mol
Molecular Structure	Stilbene-based
Physical Appearance	Red light purple

The compound is known by several synonyms in the industry and research communities, including Uvitex SFC, Phorwite CL, Blankophor CL, Blankophor Ch, Blankophor CLE, and C.I. Fluorescent Brightener 191. These various trade names reflect its commercial availability from different manufacturers, with Blankophor CL being the trade name used by the Bayer Group.

Physical and Chemical Properties

Fluorescent Brightener 191 possesses specific physical and chemical properties that make it suitable for various industrial applications. The compound demonstrates good stability under different chemical conditions as detailed in Table 2.

Table 2: Stability and Resistance Properties of Fluorescent Brightener 191

Property	Rating (Scale 1-5)
Acid-proof	5
Alkali-proof	5
Chlorine bleaching resistance	4
Sodium hyposulfite resistance	Not specified
Light Fastness	Not specified
Oxygen bleaching resistance	Not specified

Mechanism of Action

The functionality of Fluorescent Brightener 191 is based on a fundamental photophysical process. The compound absorbs high-energy near-ultraviolet light (typically in the range of 360-380 nm), which is invisible to the human eye. This absorption excites the molecule to a higher energy state.

Following excitation, the FB-191 molecule transitions to a lower energy ground state through a process that results in the emission of fluorescence. Due to energy loss during this transition, the wavelength of the fluorescent radiation becomes longer, producing blue light at approximately 450 nm. This emitted blue light compensates for the yellowish tint often present in materials, thereby increasing their apparent whiteness.

A key aspect of this mechanism is that the intensity of the emitted light exceeds the intensity of the original visible light projected onto the treated object, which produces an enhanced whitening effect for slightly colored materials. This phenomenon creates the impression of "whiter than white" materials that appear particularly bright in daylight or under lighting conditions that include UV components.

Applications

Textile Applications

Fluorescent Brightener 191 is widely used in the textile industry, particularly for cotton and nylon fabrics. For cotton applications, it exhibits medium directness (affinity for the fiber) and is typically applied with electrolytes in the dye bath. The effectiveness of the application decreases at temperatures above 60°C, which is an important processing consideration.

For nylon applications, FB-191 shows high directness when applied at 60°C in a pH range of 3-8. This versatility allows the brightener to be used across different textile types and processing conditions.

Paper Industry Applications

In the paper industry, Fluorescent Brightener 191 is used in coating compositions to enhance the whiteness and brightness of paper products. The compound is typically applied at concentrations of 0.01 to 1% by weight, with preferred ranges of 0.05 to 1% or 0.05 to 0.6% by weight, based on the white pigment content.

The paper coating compositions containing FB-191 can be prepared by mixing the components at temperatures ranging from 10° to 100°C, preferably 20° to 80°C. These formulations often include additional auxiliaries to regulate rheological properties such as viscosity or water retention capacity.

Dyeing and Application Process

Application Parameters for Textiles

The application of Fluorescent Brightener 191 to textiles follows specific parameters to achieve optimal results. For cotton fabrics, the brightener is applied with electrolytes in the dye bath, with the effectiveness of the process being temperature-dependent. The process is most effective below 60°C, as higher temperatures reduce the affinity of the brightener for cotton fibers.

For nylon fibers, the application is most effective at 60°C within a pH range of 3-8. This pH range allows for compatibility with various dyeing processes and auxiliary chemicals commonly used in textile processing.

Formulation with Auxiliaries

When formulating paper coating compositions with Fluorescent Brightener 191, various auxiliaries can be included to optimize performance. These auxiliaries include:

• Natural binders (starch, casein, protein, gelatin)

• Cellulose ethers (carboxyalkylcellulose, hydroxyalkylcellulose)

• Alginic acid and alginates

• Polyethylene oxide or polyethylene oxide alkyl ethers

• Copolymers of ethylene oxide and propylene oxide

• Polyvinyl alcohol

• Water-soluble condensation products of formaldehyde with urea or melamine

• Polyphosphates or polyacrylic acid salts

These auxiliaries help regulate the rheological properties of the coating compositions, ensuring proper application and performance on paper substrates.

Research Findings on Fluorescent Brighteners

Thermodynamic Parameters

Thermodynamic studies of fluorescent brighteners similar to FB-191 have revealed important insights into the nature of their interactions with substrates. Research has shown that the dyeing process with fluorescent brighteners is typically exothermic, with a negative enthalpy (ΔH°) value of approximately -26.58 kJ/mol. This indicates that heat is released during the adsorption process.

The entropy change (ΔS°) during the adsorption process has been found to be positive (around 34.19 J/mol·K), suggesting an increase in randomness at the solid-solution interface. The Gibbs free energy (ΔG°) for the process is negative, confirming that the adsorption of fluorescent brighteners onto substrates is a spontaneous process.

Biological Studies

Research has also explored the biological effects of fluorescent brighteners in specific applications. Studies have shown that certain fluorescent brighteners can significantly reduce the LC50 and LT50 (lethal concentration and time, respectively) in nucleopolyhedrovirus/insect host systems. In particular, fluorescent brighteners have been observed to inhibit apoptosis (programmed cell death) in baculovirus-infected gypsy moth larval midgut cells. This inhibition of apoptosis appears to promote virus replication, which has implications for the use of these compounds in biological control systems.

Analytical Detection Methods

Several analytical techniques have been developed for the detection and quantification of fluorescent brighteners in various matrices. High-Performance Liquid Chromatography (HPLC) with fluorescence detection (FLD) has been successfully employed for the analysis of fluorescent brighteners in consumer products such as masks.

A specific gradient HPLC method using an Agilent InfinityLab Poroshell 120 Phenyl-Hexyl column (4.6 × 150 mm, 4 μm) with FLD detection has been developed for the analysis of nine fluorescent brighteners, including similar compounds to FB-191. This method provides good resolution and sensitivity for the detection of these compounds in complex matrices.